Cas no 83221-60-7 (4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt)

4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt structure
83221-60-7 structure
Product name:4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt
CAS No:83221-60-7
MF:C36H29N6NaO10S3
MW:824.834435224533
CID:726827

4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthalenedisulfonicacid,4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,ammonium sodium salt (1:?:?)
    • 4-[[4-[[6-anilino-1-hydroxy-3-sulpho-2-naphthyl]azo]-1-naphthyl]azo]naphthalene-1,6-disulphonic acid, ammonium sodium salt
    • 4-((4-((6-Anilino-1-hydroxy-3-sulpho-2-naphthyl)azo)-1-naphthyl)azo)naphthalene-1,6-disulphonic acid, ammonium sodium salt
    • 1,6-Naphthalenedisulfonic acid, 4-((4-((1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl)azo)-1-naphthalenyl)azo)-, ammonium sodium salt
    • CID 136144574
    • 1,6-Naphthalenedisulfonic acid, 4-[[4-[[1-hydroxy-6-(phenylamino) -3-sulfo-2-naphthalenyl]azo]-1-naphthalenyl ]azo]-, ammonium sodium salt
    • Einecs 280-238-1
    • Inchi: 1S/C36H25N5O10S3.H3N.Na/c42-36-25-12-10-23(37-22-6-2-1-3-7-22)18-21(25)19-34(54(49,50)51)35(36)41-40-31-15-14-30(26-8-4-5-9-27(26)31)38-39-32-16-17-33(53(46,47)48)28-13-11-24(20-29(28)32)52(43,44)45;;/h1-20,37,42H,(H,43,44,45)(H,46,47,48)(H,49,50,51);1H3;/q;;+1/p+1/b39-38+,41-40+;;
    • InChI Key: LIDITBUXMUACFJ-WEUAPPMUSA-O
    • SMILES: S(C1C=CC(=C2C=C(C=CC2=1)S(=O)(=O)O)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=C(C2C=CC(=CC=2C=C1S(=O)(=O)O)NC1C=CC=CC=1)O)(=O)(=O)O.[Na+].[NH4+]

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 9
  • Complexity: 1690
  • Topological Polar Surface Area: 271

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